Cas no 1235071-99-4 (5-chloro-2-methoxy-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)benzamide)

• Product Name: 5-chloro-2-methoxy-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)benzamide
• CAS No: 1235071-99-4
• MF: C₁₉H₂₃ClN₂O₂S
• MW: 378.916122674942
• CID: 5798956
• Update Time: 2025-06-08

5-chloro-2-methoxy-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]benzamide
• 5-chloro-2-methoxy-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)benzamide

• Inchi： 1S/C19H23ClN2O2S/c1-24-18-3-2-16(20)10-17(18)19(23)21-11-14-4-7-22(8-5-14)12-15-6-9-25-13-15/h2-3,6,9-10,13-14H,4-5,7-8,11-12H2,1H3,(H,21,23)
• InChI Key： HOLWUJMHCCQECE-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(CC2C=CSC=2)CC1)(=O)C1=CC(Cl)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-chloro-2-methoxy-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)benzamide

Introduction to 5-chloro-2-methoxy-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)benzamide (CAS No. 1235071-99-4)

The compound 5-chloro-2-methoxy-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)benzamide, identified by its CAS number CAS No. 1235071-99-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a benzamide core, a piperidine moiety, and a thiophene ring, contributes to its unique chemical properties and biological activities.

In recent years, the exploration of heterocyclic compounds has been a focal point in the pharmaceutical industry. Heterocycles, such as those found in 5-chloro-2-methoxy-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)benzamide, are known for their diverse biological activities and have been widely studied for their roles in various therapeutic interventions. The benzamide group, in particular, is a well-documented pharmacophore that exhibits inhibitory effects on several enzymes and receptors, making it a valuable component in the design of novel drugs.

The structural features of this compound also include a chloro substituent at the fifth position and a methoxy group at the second position of the benzene ring. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its interactions with biological targets. The piperidine ring, attached through a methyl linkage to the benzamide nitrogen, introduces additional complexity and potential for binding to specific protein targets.

One of the most intriguing aspects of 5-chloro-2-methoxy-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)benzamide is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The combination of a thiophene ring and a piperidine moiety provides a scaffold that can be modified to develop new compounds with enhanced pharmacological properties. This flexibility makes it an attractive candidate for further chemical manipulation and optimization.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutic agents. Computational modeling and molecular dynamics simulations have been instrumental in understanding the interactions between this compound and potential biological targets. These studies have revealed that the benzamide group and the piperidine moiety are critical for binding to specific enzymes and receptors, suggesting that modifications in these regions could lead to more potent and selective drugs.

The thiophene ring in 5-chloro-2-methoxy-N-({1-[(thiophen-3-yl)methyl]piperidin-4-y]}methyl)benzamide has also been implicated in its biological activity. Thiophene derivatives are known for their wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The presence of this heterocycle may contribute to the compound's ability to modulate various biological pathways, making it a promising candidate for further investigation.

In conclusion, 5-chloro-2-methoxy-N-{(1-[thiophen-3-y]}methyl)piperidin4-y]}methyl)benzamide (CAS No. 1235071-99-4) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic moieties makes it an attractive candidate for further development as a therapeutic agent. Continued research into this compound and its derivatives is expected to yield novel drugs with improved efficacy and reduced side effects.